Cas no 84378-94-9 (4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione)

4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione structure

84378-94-9 structure

Product Name:4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione

CAS No:84378-94-9

MF:C₈H₃ClFNO₂

MW:199.566324472427

MDL:MFCD03618550

CID:3226340

PubChem ID:14986123

Update Time:2024-10-26

4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

- 1H-INDOLE-2,3-DIONE, 4-CHLORO-5-FLUORO-
- 4-Chloro-5-fluoroindoline-2,3-dione
- 4-chloro-5-fluoro-1H-indole-2,3-dione
- 4-chloro-5-fluoroisatin
- 4-chloro-5-fluoro-isatin
- SWUGYKGLXFMLEN-UHFFFAOYSA-N
- AK431521
- 4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione
- 4-Chloro-5-fluoro-1H-indole-2,3-dione (ACI)
- 84378-94-9
- SB64088
- DS-18762
- CS-0042906
- MFCD03618550
- A10526
- F2147-1127
- AKOS006277560
- SCHEMBL2372330
- MDL： MFCD03618550
- Inchi： 1S/C8H3ClFNO2/c9-6-3(10)1-2-4-5(6)7(12)8(13)11-4/h1-2H,(H,11,12,13)
- InChI Key： SWUGYKGLXFMLEN-UHFFFAOYSA-N
- SMILES： O=C1C(=O)C2C(=CC=C(C=2Cl)F)N1

Computed Properties

Exact Mass: 198.9836342g/mol
Monoisotopic Mass: 198.9836342g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 46.2

4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JH874-1g	4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione	84378-94-9	97%	1g	396.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JH874-250mg	4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione	84378-94-9	97%	250mg	198CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JH874-100mg	4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione	84378-94-9	97%	100mg	99CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JH874-200mg	4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione	84378-94-9	97%	200mg	131.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JH874-50mg	4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione	84378-94-9	97%	50mg	56.0CNY	2021-07-12
abcr	AB494231-250 mg	4-Chloro-5-fluoro-1H-indole-2,3-dione, 95%; .	84378-94-9	95%	250MG	€98.30	2023-04-19
abcr	AB494231-1 g	4-Chloro-5-fluoro-1H-indole-2,3-dione, 95%; .	84378-94-9	95%	1g	€150.40	2023-04-19
abcr	AB494231-5 g	4-Chloro-5-fluoro-1H-indole-2,3-dione, 95%; .	84378-94-9	95%	5g	€309.70	2022-08-31
Chemenu	CM241293-1g	4-Chloro-5-fluoroindoline-2,3-dione	84378-94-9	95%+	1g	$204	2021-08-04
Chemenu	CM241293-5g	4-Chloro-5-fluoroindoline-2,3-dione	84378-94-9	95%+	5g	$561	2021-08-04

4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione Production Method

Production Method 1

1888389-23-8

84378-94-9

96202-57-2

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 60 °C; 30 min, 80 °C; 80 °C → rt
1.2 Reagents: Water ; rt; 10 min, rt

Reference

: Utilizing Solubility Differences to Achieve Regiocontrol in the Synthesis of Substituted Quinoline-4-carboxylic Acids

Lindsay-Scott, Peter J.; Barlow, Helen, Synlett, 2016, 27(10), 1516-1520

Production Method 2

108288-15-9

84378-94-9

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 60 - 70 °C; 15 - 20 min, 70 °C → 80 °C; 80 °C → rt
1.2 Reagents: Water ; cooled

Reference

Design and development of Isatin-triazole hydrazones as potential inhibitors of microtubule affinity-regulating kinase 4 for the therapeutic management of cell proliferation and metastasis

Aneja, Babita ; et al, European Journal of Medicinal Chemistry, 2019, 163, 840-852

Production Method 3

108288-15-9

84378-94-9

Reaction Conditions

1.1 Reagents: Sulfuric acid ; 60 - 70 °C; 70 °C → 80 °C; 10 min, 80 °C

Reference

Synthesis, in vitro anticancer and molecular docking studies of new bisisatins as anticancer agents

Jarapula, Ravi; et al, World Journal of Pharmacy and Pharmaceutical Sciences, 2017, 6(9), 1037-1053

Production Method 4

367-21-5

84378-94-9

96202-57-2

Reaction Conditions

1.1 Reagents: Hydroxyamine hydrochloride , Hydrochloric acid , Sodium sulfate Solvents: Water ; rt; 1 h, 90 °C
2.1 Reagents: Sulfuric acid Solvents: Water ; 60 °C; 30 min, 80 °C; 80 °C → rt
2.2 Reagents: Water ; rt; 10 min, rt

Reference

Utilizing Solubility Differences to Achieve Regiocontrol in the Synthesis of Substituted Quinoline-4-carboxylic Acids

Lindsay-Scott, Peter J.; et al, Synlett, 2016, 27(10), 1516-1520

Production Method 5

108288-15-9

84378-94-9

96202-57-2

Reaction Conditions

1.1 Reagents: Sulfuric acid

Reference

: Synthesis of aminoquinolone derivatives

Krishnan, Raghavan; Lang, S. A. Jr.; Siegel, Marshall M., Journal of Heterocyclic Chemistry, 1986, 23(6), 1801-4

Production Method 6

108288-15-9

84378-94-9

Reaction Conditions

1.1 Reagents: Sulfuric acid Solvents: Water ; 60 - 70 °C; 70 °C → 80 °C; 10 min, 80 °C; 80 °C → rt
1.2 Solvents: Water ; 30 min, cooled

Reference

Synthesis and evaluation of new bis isatin derivatives for antioxidant and cytotoxic activities

Sammaiah, G.; et al, World Journal of Pharmacy and Pharmaceutical Sciences, 2014, 3(7), 556-565

Production Method 7

367-21-5

302-17-0

84378-94-9

Reaction Conditions

1.1 Reagents: Hydroxyamine hydrochloride
1.2 Reagents: Sulfuric acid

Reference

Antibacterial and cytotoxic activity of 3, 3'-(5,5'-methylene bis(3-mercapto-4H-1,2,4-triazole-5,4-diyl) bis (azan-1-yl-1-ylidene) diindolin-2-ones

Rani, S. Shobha; et al, Journal of Chemical and Pharmaceutical Sciences, 2010, 3(3), 134-137

Production Method 8

367-21-5

302-17-0

84378-94-9

Reaction Conditions

1.1 Reagents: Hydroxyamine hydrochloride , Hydrochloric acid , Sodium sulfate Solvents: Water ; overnight, 55 °C
2.1 Reagents: Sulfuric acid ; 60 - 70 °C; 15 - 20 min, 70 °C → 80 °C; 80 °C → rt
2.2 Reagents: Water ; cooled

Reference

Design and development of Isatin-triazole hydrazones as potential inhibitors of microtubule affinity-regulating kinase 4 for the therapeutic management of cell proliferation and metastasis

Aneja, Babita ; et al, European Journal of Medicinal Chemistry, 2019, 163, 840-852

Production Method 9

367-21-5

302-17-0

84378-94-9

96202-57-2

Reaction Conditions

1.1 Reagents: Hydroxyamine hydrochloride , Hydrochloric acid Solvents: Water
2.1 Reagents: Sulfuric acid

Reference

Synthesis of aminoquinolone derivatives

Krishnan, Raghavan; et al, Journal of Heterocyclic Chemistry, 1986, 23(6), 1801-4

4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione Raw materials

4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione Preparation Products

4-chloro-5-fluoro-2,3-dihydro-1H-indole-2,3-dione Related Literature

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3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

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4. Achieving high efficiency and improved stability in large-area ITO-free perovskite solar cells with thiol-functionalized self-assembled monolayers†

Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

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